Cas no 1445796-12-2 (4-methoxy-4-(2-methoxyethyl)piperidine)

• Product Name: 4-methoxy-4-(2-methoxyethyl)piperidine
• CAS No: 1445796-12-2
• MF: C₉H₁₉NO₂
• MW: 173.25266289711
• CID: 5851768
• PubChem ID: 89663201
• Update Time: 2025-11-02

4-methoxy-4-(2-methoxyethyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-4-(2-methoxyethyl)piperidine
• SCHEMBL15076624
• 1445796-12-2
• EN300-1835360

• Inchi： 1S/C9H19NO2/c1-11-8-5-9(12-2)3-6-10-7-4-9/h10H,3-8H2,1-2H3
• InChI Key： GAQCNAJOLNZJDX-UHFFFAOYSA-N
• SMILES： O(C)C1(CCOC)CCNCC1

Computed Properties

• Exact Mass: 173.141578849g/mol
• Monoisotopic Mass: 173.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 30.5Ų

Additional information on 4-methoxy-4-(2-methoxyethyl)piperidine

Comprehensive Guide to 4-Methoxy-4-(2-Methoxyethyl)piperidine (CAS No. 1445796-12-2): Properties, Applications, and Market Insights

4-Methoxy-4-(2-methoxyethyl)piperidine (CAS No. 1445796-12-2) is a specialized organic compound belonging to the piperidine derivative family. This compound has garnered significant attention in recent years due to its unique structural features and versatile applications in pharmaceuticals, agrochemicals, and material science. The presence of two methoxy groups in its molecular structure enhances its solubility and reactivity, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential in drug discovery and fine chemical synthesis.

The chemical formula of 4-methoxy-4-(2-methoxyethyl)piperidine is C9H19NO2, with a molecular weight of 173.25 g/mol. Its IUPAC name clearly describes its structure: a piperidine ring substituted at the 4-position with both a methoxy group and a 2-methoxyethyl group. This specific substitution pattern contributes to its distinctive chemical behavior, particularly in nucleophilic reactions and as a building block for more complex molecules. The compound's CAS registry number (1445796-12-2) serves as its unique identifier in chemical databases and regulatory documents worldwide.

In pharmaceutical applications, 4-methoxy-4-(2-methoxyethyl)piperidine has shown promise as a key intermediate in the synthesis of various therapeutic agents. Recent studies highlight its potential in developing central nervous system (CNS) drugs, owing to the piperidine moiety's ability to cross the blood-brain barrier. The compound's structural features make it particularly interesting for medicinal chemists working on neuromodulators and receptor-targeted therapies. This aligns with current trends in personalized medicine and targeted drug delivery systems, which are among the most searched topics in pharmaceutical research today.

The synthesis of CAS 1445796-12-2 typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity and yield. Modern synthetic approaches often employ catalytic methods to improve efficiency and reduce environmental impact, reflecting the growing demand for green chemistry solutions in the chemical industry. Quality control measures for this compound include advanced analytical techniques such as HPLC, GC-MS, and NMR spectroscopy, ensuring it meets the stringent requirements of pharmaceutical and research applications.

From a commercial perspective, the market for 4-methoxy-4-(2-methoxyethyl)piperidine has shown steady growth, driven by increasing R&D activities in life sciences and specialty chemicals. Suppliers and manufacturers are responding to this demand by improving production scalability while maintaining high purity standards. The compound's price and availability can vary depending on quantity, purity grade, and supplier location, with current market trends showing particular interest from North American and European research institutions and pharmaceutical companies.

Storage and handling of 1445796-12-2 require standard laboratory precautions for organic compounds. It should be kept in tightly sealed containers under inert atmosphere, protected from moisture and extreme temperatures. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety glasses should be used when handling this chemical, in line with general laboratory safety protocols that are increasingly emphasized in modern chemical education and practice.

Recent scientific literature reveals growing interest in the potential biological activities of 4-methoxy-4-(2-methoxyethyl)piperidine derivatives. Several research groups have reported modified versions of this scaffold showing interesting pharmacological profiles, particularly in areas such as enzyme inhibition and receptor modulation. These developments align with current pharmaceutical industry trends toward fragment-based drug discovery and the exploration of novel heterocyclic compounds as privileged structures in medicinal chemistry.

In material science applications, the piperidine derivative 1445796-12-2 has found use as a building block for specialty polymers and functional materials. Its dual ether functionality makes it particularly useful in the development of novel polyethers and other oxygen-containing polymers with specific thermal and mechanical properties. This connects to current industry focus on advanced materials for electronics, coatings, and sustainable packaging solutions - all areas receiving significant attention in materials science research and commercial development.

Analytical characterization of 4-methoxy-4-(2-methoxyethyl)piperidine reveals typical spectroscopic signatures that aid in its identification and purity assessment. The proton NMR spectrum shows distinct signals for the piperidine ring protons, methoxy groups, and methylene units, while mass spectrometry provides confirmation of its molecular weight. These analytical data are crucial for quality control in both research and industrial settings, where compound identity and purity are paramount concerns for end-users.

The future outlook for CAS 1445796-12-2 appears promising, with potential expansions in both pharmaceutical and material science applications. As synthetic methodologies continue to advance and the demand for specialized chemical building blocks grows, this compound is likely to maintain its relevance in organic synthesis and drug discovery pipelines. Ongoing research into its derivatives and analogs may uncover new therapeutic or functional applications that could further drive market demand for this interesting piperidine derivative.

For researchers considering working with 4-methoxy-4-(2-methoxyethyl)piperidine, it's important to consult recent literature and supplier specifications to ensure appropriate handling and application. The compound's versatility makes it suitable for various synthetic transformations, but reaction conditions may need optimization based on specific project requirements. As with any specialized chemical, collaboration with experienced suppliers and thorough characterization of obtained materials are recommended best practices in both academic and industrial settings.